Cas no 38716-47-1 (Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-)
38716-47-1 structure
Product Name:Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-
CAS No:38716-47-1
MF:C13H19N5O5S
MW:357.385461091995
CID:1491229
Update Time:2024-08-23
Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-
- Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio- (9CI)
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- Inchi: 1S/C13H19N5O5S/c14-11-8-12(16-4-15-11)18(5-17-8)13-10(22)9(21)7(23-13)3-24-2-6(20)1-19/h4-7,9-10,13,19-22H,1-3H2,(H2,14,15,16)/t6?,7-,9-,10-,13-/m1/s1
- InChI Key: BCEOLYGVTWQHCM-ZRURSIFKSA-N
- SMILES: S(CC(O)CO)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 357.11087
Experimental Properties
- Density: 1.89±0.1 g/cm3(Predicted)
- Boiling Point: 777.5±70.0 °C(Predicted)
- PSA: 159.77
- pka: 13.12±0.70(Predicted)
Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
38716-47-1 (Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-) Related Products
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